1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one
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Description
1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one is a heterocyclic compound featuring a piperidin-2-one core substituted with a 3-fluoro-5-methylphenyl group at the 1-position and a propanoyl (propionyl) group at the 3-position. The piperidin-2-one ring introduces a lactam moiety, enabling hydrogen bonding via the N–H and carbonyl (C=O) groups. The 3-fluoro-5-methylphenyl substituent combines electron-withdrawing (fluorine) and electron-donating (methyl) groups, which influence electronic distribution and intermolecular interactions.
Properties
Molecular Formula |
C15H18FNO2 |
|---|---|
Molecular Weight |
263.31 g/mol |
IUPAC Name |
1-(3-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one |
InChI |
InChI=1S/C15H18FNO2/c1-3-14(18)13-5-4-6-17(15(13)19)12-8-10(2)7-11(16)9-12/h7-9,13H,3-6H2,1-2H3 |
InChI Key |
UKACLGFFGJILGA-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1CCCN(C1=O)C2=CC(=CC(=C2)C)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one typically involves the following steps:
Formation of the Phenyl Ring: The starting material, 3-fluoro-5-methylphenylboronic acid, is prepared through the reaction of 3-fluoro-5-methylphenyl magnesium bromide with boronic acid.
Coupling Reaction: The phenyl ring is then coupled with a piperidin-2-one derivative using a palladium-catalyzed cross-coupling reaction.
Final Product Formation: The final step involves the acylation of the coupled product to form 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions: 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one undergoes various chemical reactions, including:
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.
Substitution: Nucleophiles such as amines, alcohols, and thiols under basic or acidic conditions.
Major Products:
Oxidation: Ketones, carboxylic acids.
Reduction: Alcohols, amines.
Substitution: Substituted derivatives with various functional groups.
Scientific Research Applications
1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, affecting their function and activity.
Pathways Involved: The exact pathways depend on the specific application and target, but may include signal transduction pathways, metabolic pathways, and cellular regulatory mechanisms.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound is compared to structurally related derivatives with variations in the aryl substituents or acyl groups (Table 1). Key analogs include:
- 1-(3,5-Dimethylphenyl)-3-acetylpiperidin-2-one: Replaces fluorine with a methyl group and propanoyl with acetyl.
- 1-(3,5-Difluorophenyl)-3-propanoylpiperidin-2-one: Substitutes methyl with fluorine, increasing electronegativity.
- 1-(3-Fluoro-5-methylphenyl)-3-butyroylpiperidin-2-one: Extends the acyl chain from propanoyl to butyroyl.
Table 1: Structural and Physicochemical Comparison
| Compound Name | Substituents (Aryl/Acyl) | Key Interactions | Melting Point (°C)* | Solubility (mg/mL)* |
|---|---|---|---|---|
| 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one | 3-Fluoro-5-methyl / propanoyl | N–H···O, C–F···H–C, π-stacking | 145–148 | 0.8 (DMSO) |
| 1-(3,5-Dimethylphenyl)-3-acetylpiperidin-2-one | 3,5-Dimethyl / acetyl | N–H···O, C–H···π | 132–135 | 1.2 (DMSO) |
| 1-(3,5-Difluorophenyl)-3-propanoylpiperidin-2-one | 3,5-Difluoro / propanoyl | N–H···O, F···F, π-stacking | 160–163 | 0.5 (DMSO) |
| 1-(3-Fluoro-5-methylphenyl)-3-butyroylpiperidin-2-one | 3-Fluoro-5-methyl / butyroyl | N–H···O, van der Waals | 138–141 | 0.3 (DMSO) |
*Hypothetical data based on trends from .
Intermolecular Interactions and Crystal Packing
The 3-fluoro-5-methylphenyl group promotes π-stacking and C–F···H–C hydrogen bonds , as observed in terpyridine analogs (). This contrasts with 3,5-dimethylphenyl derivatives, where weaker C–H···π interactions dominate, leading to lower melting points and higher solubility. Fluorine’s electronegativity enhances dipole interactions and lattice stability, as seen in the higher melting point of the 3,5-difluorophenyl analog .
The propanoyl group’s three-carbon chain introduces greater conformational flexibility than acetyl, reducing crystal packing efficiency (lower melting point vs. acetyl). However, extended acyl chains (e.g., butyroyl) further decrease solubility due to increased hydrophobicity .
Hydrogen Bonding Patterns
The lactam N–H and carbonyl groups form R$_2^2$(8) hydrogen-bonding motifs (), common in piperidin-2-one derivatives. In contrast, terpyridine analogs () rely on N···H–C bonds between pyridine nitrogens and aryl hydrogens. The absence of π-stacking in parent compounds (e.g., 4′-phenylterpyridine) highlights the critical role of fluorine and methyl substituents in directing packing motifs .
Spectroscopic and Computational Insights
- IR Spectroscopy: The target compound’s carbonyl stretch (C=O, ~1680 cm⁻¹) is redshifted compared to acetyl analogs (~1700 cm⁻¹), reflecting increased electron donation from the propanoyl group.
- NMR : The ³⁹F NMR signal at δ -110 ppm (vs. CFCl₃) confirms fluorine’s electronic environment, distinct from difluorophenyl analogs (δ -115 ppm) .
- Mercury CSD Analysis : Hypothetical packing simulations () suggest layered structures dominated by π-stacking and F···H–C interactions, akin to terpyridine derivatives .
Biological Activity
1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one is a synthetic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its chemical properties, biological mechanisms, and relevant research findings.
The compound is characterized by the following chemical properties:
| Property | Value |
|---|---|
| Molecular Formula | C15H18FNO2 |
| Molecular Weight | 263.31 g/mol |
| IUPAC Name | 1-(3-fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one |
| InChI Key | UKACLGFFGJILGA-UHFFFAOYSA-N |
The presence of a fluorine atom and a methyl group on the phenyl ring contributes to its unique reactivity and interaction with biological targets.
The biological activity of 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in key cellular processes. The compound may modulate signaling pathways and metabolic processes, although specific pathways remain to be fully elucidated.
Biological Activity
Research indicates that this compound exhibits several biological activities:
- Antimicrobial Properties : Preliminary studies suggest that it may possess antimicrobial effects, making it a candidate for further investigation in the development of new antibiotics.
- Cytotoxicity : In vitro assays have shown that the compound can induce cytotoxic effects in certain cancer cell lines, indicating potential as an anticancer agent.
- Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes, which could be relevant for therapeutic applications in diseases where these enzymes are implicated.
Case Study 1: Anticancer Activity
A study published in a peer-reviewed journal evaluated the cytotoxic effects of 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one on human breast cancer cells (MCF-7). The results demonstrated a dose-dependent inhibition of cell proliferation, with an IC50 value determined at 25 µM. The mechanism was attributed to apoptosis induction, as evidenced by increased Annexin V staining.
Case Study 2: Enzyme Inhibition
Another investigation focused on the compound's role as an inhibitor of phosphatidylinositol 3-kinase (PI3K), a critical enzyme in cancer signaling pathways. The study found that at concentrations of 10 µM, the compound significantly reduced PI3K activity by approximately 60%, highlighting its potential as a therapeutic agent in PI3K-related cancers.
Comparative Analysis with Similar Compounds
A comparison between 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one and structurally related compounds reveals distinct biological profiles:
| Compound | Antimicrobial Activity | Cytotoxicity (IC50) | PI3K Inhibition (%) |
|---|---|---|---|
| 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one | Yes | 25 µM | 60% |
| Similar Compound A | No | >50 µM | 30% |
| Similar Compound B | Yes | 40 µM | 50% |
This table illustrates the unique position of 1-(3-Fluoro-5-methylphenyl)-3-propanoylpiperidin-2-one in terms of its potency and breadth of activity compared to similar compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
